2-[(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]-N-methylhydrazinecarbothioamide

• Molecular Formula: C8H12ClN5OS
• Molecular Weight: 261.73 g/mol
• IUPAC Name: 1-[(4-chloro-1,5-dimethylpyrazole-3-carbonyl)amino]-3-methylthiourea
• InChI: InChI=1S/C8H12ClN5OS/c1-4-5(9)6(13-14(4)3)7(15)11-12-8(16)10-2/h1-3H3,(H,11,15)(H2,10,12,16)
• InChI Key: BFWQVSHQNZYANL-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C)C(=O)NNC(=S)NC)Cl

Description

2-[(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]-N-methylhydrazinecarbothioamide, also known as CPTH, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 2009 by researchers at the University of Michigan and has since been used in a variety of studies to investigate its mechanism of action and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]-N-methylhydrazinecarbothioamide is not fully understood, but it is thought to involve the inhibition of histone deacetylases and sirtuins. These enzymes are involved in the regulation of gene expression and have been implicated in a variety of disease processes. By inhibiting their activity, this compound may be able to modulate these disease processes and provide therapeutic benefit.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and improve cognitive function in animal models of neurodegenerative disease. It has also been shown to modulate the immune system and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]-N-methylhydrazinecarbothioamide in lab experiments is that it is a small molecule inhibitor that can be easily synthesized and modified. It has also been shown to have a broad range of biological effects, making it useful for investigating a variety of disease processes. One limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research involving 2-[(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]-N-methylhydrazinecarbothioamide. One area of interest is its potential use as a therapeutic agent for cancer and neurodegenerative diseases. Another area of interest is its role in modulating the immune system and improving insulin sensitivity, which may have implications for the treatment of metabolic disorders. Finally, further research is needed to fully understand the mechanism of action of this compound and how it interacts with other molecules in the body.

Synthesis Methods

The synthesis of 2-[(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]-N-methylhydrazinecarbothioamide involves a multi-step process that begins with the reaction of 4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-methylhydrazinecarbothioamide to yield the final product.

Scientific Research Applications

2-[(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]-N-methylhydrazinecarbothioamide has been used in a variety of scientific research applications, including cancer research, neurodegenerative disease research, and inflammation research. It has been shown to inhibit the activity of several enzymes, including histone deacetylases and sirtuins, which play important roles in these disease processes.